N-(5-chloro-2-methylphenyl)-2-[(6-methyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16ClN3O3S2/c1-10-3-6-15-14(7-10)20-17(21-26(15,23)24)25-9-16(22)19-13-8-12(18)5-4-11(13)2/h3-8H,9H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: PMXSOZZAENMEEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)S(=O)(=O)N=C(N2)SCC(=O)NC3=C(C=CC(=C3)Cl)C
• Molecular Formula: C17H16ClN3O3S2
• Molecular Weight: 409.9 g/mol
• CAS No.: 899965-37-8

Description

N-(5-chloro-2-methylphenyl)-2-[(6-methyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]acetamide is a useful research compound. Its molecular formula is C17H16ClN3O3S2 and its molecular weight is 409.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Anticonvulsant Activities

A study involved the design, synthesis, and evaluation of anticonvulsant activities of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide. The most active compound displayed significant anticonvulsant activity against maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) screens, highlighting the potential of benzothiazole acetamide derivatives in developing anticonvulsant drugs (Nath et al., 2021).

Antitumor Activity

Another research focused on the synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings. The study screened compounds for their potential antitumor activity against approximately 60 human tumor cell lines, identifying compounds with considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015).

Anti-inflammatory Activity

Research on the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides demonstrated significant anti-inflammatory activity, with some compounds showing promise for further development as anti-inflammatory agents (Sunder et al., 2013).